2-ethyl-N-pyridin-3-ylmorpholine-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-ethyl-N-pyridin-3-ylmorpholine-4-carboxamide is a chemical compound that is widely used in scientific research. It is a potent inhibitor of a class of enzymes called histone deacetylases (HDACs), which play a critical role in regulating gene expression. The compound is also known as EPZ-6438 or tazemetostat, and it has been studied extensively for its potential therapeutic applications in cancer and other diseases.
Mechanism of Action
The mechanism of action of 2-ethyl-N-pyridin-3-ylmorpholine-4-carboxamide is complex and involves several steps. The compound is a potent inhibitor of HDACs, which are enzymes that remove acetyl groups from histone proteins. Histones are proteins that help package DNA into a compact structure called chromatin. By removing acetyl groups from histones, HDACs can make chromatin more compact, which can reduce gene expression.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are complex and depend on the specific cell type and disease being studied. In general, the compound has been shown to inhibit cell proliferation and induce apoptosis in a variety of cancer cell lines. It has also been shown to have anti-inflammatory effects and to modulate the immune system.
Advantages and Limitations for Lab Experiments
One of the main advantages of 2-ethyl-N-pyridin-3-ylmorpholine-4-carboxamide is its potency as an HDAC inhibitor. The compound is highly selective for specific HDAC isoforms, which can make it a valuable tool for studying the role of HDACs in various biological processes. However, the compound is also relatively expensive and can be difficult to synthesize, which can limit its use in some experiments.
Future Directions
There are several potential future directions for research on 2-ethyl-N-pyridin-3-ylmorpholine-4-carboxamide. One area of interest is the development of new analogs of the compound that may have improved potency or selectivity for specific HDAC isoforms. Another area of interest is the use of the compound in combination with other drugs or therapies to enhance its therapeutic effects. Finally, further research is needed to fully understand the molecular mechanisms underlying the effects of this compound on gene expression and cellular processes.
Synthesis Methods
The synthesis of 2-ethyl-N-pyridin-3-ylmorpholine-4-carboxamide is a complex process that involves several steps. The compound is typically synthesized using a combination of organic chemistry techniques, including multistep synthesis, purification, and characterization. The exact details of the synthesis method are beyond the scope of this paper, but it is worth noting that the process is time-consuming and requires a high level of expertise in organic chemistry.
Scientific Research Applications
2-ethyl-N-pyridin-3-ylmorpholine-4-carboxamide has been extensively studied for its potential therapeutic applications in cancer and other diseases. The compound is a potent inhibitor of HDACs, which play a critical role in regulating gene expression. By inhibiting HDACs, this compound can alter the expression of genes that are involved in cell proliferation, differentiation, and apoptosis.
properties
IUPAC Name |
2-ethyl-N-pyridin-3-ylmorpholine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17N3O2/c1-2-11-9-15(6-7-17-11)12(16)14-10-4-3-5-13-8-10/h3-5,8,11H,2,6-7,9H2,1H3,(H,14,16) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OSQFPJHTTZNHAX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1CN(CCO1)C(=O)NC2=CN=CC=C2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H17N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
235.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.